4-[4-cyclopropyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(isoxazol-3-ylcarbonyl)piperidine

• IUPAC Name: [4-[4-cyclopropyl-5-(imidazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]-(1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C18H21N7O2/c26-18(15-5-10-27-22-15)24-7-3-13(4-8-24)17-21-20-16(25(17)14-1-2-14)11-23-9-6-19-12-23/h5-6,9-10,12-14H,1-4,7-8,11H2
• InChI Key: DNQFPQJFISNBEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN=C2C3CCN(CC3)C(=O)C4=NOC=C4)CN5C=CN=C5
• Molecular Formula: C18H21N7O2
• Molecular Weight: 367.4 g/mol

Description

"4-[4-cyclopropyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(isoxazol-3-ylcarbonyl)piperidine" represents a class of compounds characterized by a complex structure incorporating multiple heterocyclic frameworks, including triazole, imidazole, cyclopropyl, and piperidine rings. These compounds are of interest due to their potential bioactive properties and the structural complexity they present for synthesis and analysis.

Synthesis Analysis

The synthesis of compounds similar to the one typically involves multistep synthetic routes that may include cycloaddition reactions, condensation, and functional group transformations. For instance, Thimmegowda et al. (2009) describe the synthesis of a bioactive heterocycle involving condensation and crystal structure determination, highlighting the complexity and the careful control required in synthesizing such intricate molecules (Thimmegowda et al., 2009).

Molecular Structure Analysis

Crystal structure studies, such as those conducted by Boechat et al. (2016), provide detailed insights into the molecular geometry, bond lengths, angles, and overall conformation of complex organic molecules. These analyses are crucial for understanding the three-dimensional arrangement of atoms within the molecule and its potential interaction with biological targets (Boechat et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of your compound. For instance, many imidazole derivatives exhibit their biological activities by interacting with various enzymes and receptors in the body.

Future Directions

The future directions in the research of your compound would depend on its specific biological activities and potential therapeutic applications. Given the wide range of biological activities exhibited by imidazole derivatives, there could be potential for further exploration in various therapeutic areas.